Cas no 34250-66-3 (2,1-benzothiazole-3-carboxylic acid)

2,1-benzothiazole-3-carboxylic acid Properties

Names and Identifiers

• 2,1-Benzisothiazole-3-carboxylicacid
• 2,1-benzothiazole-3-carboxylic acid
• 2,1-Benzisothiazol-3-carbonsaeure
• 2,1-Benzisothiazol-3-carboxylsaeure
• benzo[c]isothiazole-3-carboxylic acid
• CS-0100832
• Z1198233085
• 2,1-benzothiazole-3-carboxylicacid
• 34250-66-3
• SCHEMBL3984394
• DTXSID60482207
• MFCD09834588
• NS-01542
• 2,1-Benzisothiazole-3-carboxylic acid
• EN300-6734932
• AKOS006327880
• +Expand

• MDL： MFCD09834588
• InChIKey： JYSZCXJYVNFLQZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5NO2S/c10-8(11)7-5-3-1-2-4-6(5)9-12-7/h1-4H,(H,10,11)
• SMILES： N1=C2C=CC=CC2=C(C(O)=O)S1

Computed Properties

• Exact Mass: 179.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.00409958g/mol
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• LogP: 1.99450
• PSA: 78.43000
• Boiling Point: 379.7±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 183.5±20.4 °C
• Density: 1.5±0.1 g/cm3

2,1-benzothiazole-3-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2,1-benzothiazole-3-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%